Cas no 2172438-23-0 (2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid)

• Product Name: 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid
• CAS No: 2172438-23-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6415329
• PubChem ID: 165535911
• Update Time: 2025-06-08

2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid
• EN300-1518098
• 2172438-23-0
• 2-(4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}morpholin-3-yl)acetic acid

• Inchi： 1S/C27H32N2O6/c1-17(2)23(26(32)29-11-12-34-15-18(29)13-25(30)31)14-28-27(33)35-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： QYABPCFAFFVDMT-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C)C)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid

Introduction to 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid and Its Significance in Modern Chemical Biology

2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid, identified by its CAS number 2172438-23-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its complex functional groups and stereochemistry, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's synthesis involves sophisticated organic chemistry techniques, including the incorporation of a fluoren-9-ylmethoxycarbonyl moiety, which is a key feature contributing to its unique chemical properties.

The presence of the morpholin-3-yl group in the molecular framework suggests a possible role in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding. Morpholine derivatives are well-documented for their versatility in medicinal chemistry, often serving as pharmacophores in the design of bioactive molecules. The acetic acid moiety at the terminal position further enhances the compound's potential as a synthetic intermediate or a lead structure in medicinal chemistry campaigns.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological targets more efficiently. The fluoren-9-ylmethyl group, a component of the compound's name, is particularly noteworthy for its ability to influence electronic properties and binding affinity. This feature has been leveraged in the development of fluorescent probes and photopharmacological agents, where precise control over molecular interactions is critical.

In the context of drug discovery, 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid may serve as a scaffold for designing novel therapeutics targeting neurological disorders, inflammation, or metabolic diseases. The combination of structural elements such as the fluorene-based moiety and the morpholine ring provides a rich chemical space for exploration, allowing medicinal chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability.

One of the most exciting aspects of this compound is its potential to act as a dual-action molecule, simultaneously interacting with multiple biological targets. Such multifunctional approaches are increasingly favored in modern drug development due to their ability to address complex pathologies more effectively than single-target agents. The acetic acid derivative portion of the molecule could be engineered to modulate enzyme activity or signal transduction pathways, while the aromatic ring systems provide opportunities for selective binding to specific proteins or receptors.

The synthesis of this compound also highlights the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. Techniques such as catalytic asymmetric synthesis and flow chemistry have been instrumental in producing complex molecules like 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid with high enantiomeric purity and reduced environmental impact.

From a computational perspective, machine learning models have been increasingly utilized to predict biological activity and optimize synthetic routes for complex molecules. These tools can analyze vast datasets containing structural information and experimental results to identify promising candidates for further investigation. The integration of AI-driven virtual screening with traditional experimental methods has accelerated the pace at which novel compounds like this one are discovered and validated.

The role of fluorene derivatives in medicinal chemistry extends beyond their structural contributions; they also offer unique spectroscopic properties that make them valuable in diagnostic applications. For instance, fluorophores based on fluorene can be used to develop imaging agents that enable real-time visualization of biological processes at the cellular level. This capability is particularly relevant in oncology research, where understanding tumor microenvironments and therapeutic responses is crucial.

Morpholine derivatives have also been explored for their potential antimicrobial properties. The structural motif's ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways has led to several clinical candidates entering late-stage development. By incorporating such scaffolds into novel compounds like 2-(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}morpholin-3-yl)acetic acid, researchers aim to develop next-generation antibiotics with improved efficacy against resistant strains.

The terminal acetic acid group may serve additional functional roles beyond simply terminating the molecular chain. It can participate in hydrogen bonding interactions with biological targets or act as a linker for further derivatization. Such versatility makes this compound an attractive platform for structure-based drug design (SBDD), where high-resolution crystal structures of target proteins guide rational modifications.

In summary,2-(4-{2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl)-3-methylbutanoylmorpholin}-3-yI)acetic acid (CAS no 2172438230) exemplifies how intricate molecular architectures can be leveraged to develop innovative therapeutics. Its unique combination of structural features positions it as a promising candidate for further exploration in chemical biology and pharmaceutical research. As computational tools continue to evolve and synthetic methodologies become more sustainable,this compound will likely play an important role in future drug discovery efforts across multiple therapeutic areas.